N2-(2-Methoxyethyl)-2,3-pyridinediamine
Overview
Description
“N2-(2-Methoxyethyl)-2,4-pyridinediamine” is a chemical compound with the CAS Number: 891856-57-8. It has a molecular weight of 167.21 . The IUPAC name of this compound is N2-(2-methoxyethyl)pyridine-2,4-diamine .
Molecular Structure Analysis
The molecular structure of “N2-(2-Methoxyethyl)-2,4-pyridinediamine” is represented by the linear formula C8H13N3O . The InChI code for this compound is 1S/C8H13N3O/c1-12-5-4-11-8-6-7(9)2-3-10-8/h2-3,6H,4-5H2,1H3,(H3,9,10,11) .Physical And Chemical Properties Analysis
“N2-(2-Methoxyethyl)-2,4-pyridinediamine” has a molecular weight of 167.21 .Scientific Research Applications
Antisense Therapeutics
N2-(2-Methoxyethyl)-2,3-pyridinediamine: has shown promise in the field of antisense therapeutics. Antisense drugs are designed to interfere with the process of protein production by binding to specific RNA sequences. This compound, as part of the 2’-O-(2-methoxyethyl)-RNA (MOE-RNA) modification, offers several advantages :
Dental Material Enhancement
In the field of dentistry, N2-(2-Methoxyethyl)-2,3-pyridinediamine derivatives have been used to enhance the properties of denture base resins. Poly(2-methoxyethyl acrylate) (PMEA), which can be derived from this compound, has been incorporated into dental resins to improve their performance :
Nucleic Acid-Based Drug Development
The compound plays a role in the synthesis of modified nucleic acids, which are important for nucleic acid-based drug development. These modifications can enhance the stability and efficacy of nucleic acid drugs .
Green Chemistry
N2-(2-Methoxyethyl)-2,3-pyridinediamine: is involved in green chemistry applications, particularly in the synthesis of 2-methylpyridines via α-methylation. This process is more environmentally friendly and offers a greener alternative to traditional methods .
Chemical Manufacturing
This compound is valuable in the chemical industry for the production of fine chemicals, polymers, and agrochemicals. Its derivatives are used in various synthesis processes due to their reactivity and stability .
Research and Laboratory Use
As a reagent, N2-(2-Methoxyethyl)-2,3-pyridinediamine is used in various research and laboratory settings. It is a versatile compound that can be used in the synthesis of other chemicals or as a catalyst in certain reactions .
Mechanism of Action
Safety and Hazards
Future Directions
“N2-(2-Methoxyethyl)-2,3-pyridinediamine” and its related compounds have potential applications in various fields. For instance, Poly (2-methoxyethyl acrylate) (PMEA) has been identified as a promising candidate for the construction of artificial small-diameter blood vessels due to its antithrombogenic properties .
properties
IUPAC Name |
2-N-(2-methoxyethyl)pyridine-2,3-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c1-12-6-5-11-8-7(9)3-2-4-10-8/h2-4H,5-6,9H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZCMHQAESXUOOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=C(C=CC=N1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N2-(2-Methoxyethyl)-2,3-pyridinediamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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